Cas no 1082428-28-1 (3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1082428-28-1
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 4570525
• PubChem ID: 28317404
• Update Time: 2025-06-08

3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-Isopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyridin-6-amine

• Inchi： 1S/C9H12N4/c1-6(2)9-12-11-8-4-3-7(10)5-13(8)9/h3-6H,10H2,1-2H3
• InChI Key： LESOADRTXNTDHB-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=NN=C2C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Research Briefing on 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS: 1082428-28-1)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS: 1082428-28-1), a promising small molecule in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine has been optimized in recent publications, with a focus on improving yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. Structural modifications of the compound have also been investigated to enhance its bioavailability and target specificity. These efforts are critical for its potential application in preclinical and clinical settings.

Pharmacological studies have revealed that 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine exhibits notable activity against specific protein targets involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments demonstrate its ability to inhibit key enzymes and receptors, suggesting its utility as a lead compound for treating conditions such as autoimmune diseases and certain cancers. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding modes and interactions with biological macromolecules.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including its metabolic stability and low toxicity. However, challenges such as solubility and tissue penetration remain areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound toward clinical trials. The integration of computational modeling and high-throughput screening is expected to accelerate its development.

In conclusion, 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine represents a promising scaffold for drug discovery, with its unique chemical structure and biological activity offering multiple avenues for therapeutic intervention. Continued research is essential to fully elucidate its potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in translating such compounds from bench to bedside.